Cas no 1807206-62-7 (Ethyl 5-bromo-4-cyano-2-hydroxybenzoate)

• Product Name: Ethyl 5-bromo-4-cyano-2-hydroxybenzoate
• CAS No: 1807206-62-7
• MF: C₁₀H₈BrNO₃
• MW: 270.07942199707
• CID: 4708159
• Update Time: 2025-10-28

Ethyl 5-bromo-4-cyano-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-4-cyano-2-hydroxybenzoate

• Inchi： 1S/C10H8BrNO3/c1-2-15-10(14)7-4-8(11)6(5-12)3-9(7)13/h3-4,13H,2H2,1H3
• InChI Key： JDIDHJMPPWRYSS-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CC(=C(C(=O)OCC)C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 5-bromo-4-cyano-2-hydroxybenzoate

Recent Advances in the Study of Ethyl 5-bromo-4-cyano-2-hydroxybenzoate (CAS: 1807206-62-7) and Its Applications in Chemical Biology and Pharmaceutical Research

Ethyl 5-bromo-4-cyano-2-hydroxybenzoate (CAS: 1807206-62-7) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This benzoate derivative, characterized by its unique bromo-cyano-hydroxy substitution pattern, has demonstrated promising biological activities and synthetic utility in medicinal chemistry. Recent studies have explored its potential as a building block for drug discovery and as a probe for biological target identification.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's role as a precursor for the synthesis of novel kinase inhibitors. The bromo and cyano functional groups at the 4 and 5 positions were found to be particularly valuable for subsequent modification through cross-coupling reactions, enabling the rapid generation of diverse compound libraries. The ethyl ester moiety provided excellent solubility characteristics for biological screening.

Structural-activity relationship (SAR) studies have revealed that the hydroxyl group at position 2 contributes significantly to the compound's ability to form hydrogen bonds with biological targets. X-ray crystallographic analysis of protein-ligand complexes showed that this moiety participates in key interactions with active site residues of several disease-relevant enzymes, including certain cancer-associated kinases.

Recent synthetic methodology developments have improved the efficient production of Ethyl 5-bromo-4-cyano-2-hydroxybenzoate. A 2024 report in Organic Process Research & Development described an optimized three-step synthesis from commercially available starting materials, achieving an overall yield of 68% with excellent purity (>99%). This advancement addresses previous challenges in scaling up production while maintaining consistent quality.

The compound's stability profile has been extensively characterized in recent pharmaceutical development studies. Accelerated stability testing under various conditions (pH, temperature, humidity) demonstrated that the crystalline form remains stable for at least 24 months when stored properly. These findings support its potential as a stable intermediate in multi-step synthetic routes.

Emerging applications in chemical biology include its use as a photoaffinity labeling reagent when modified with appropriate photoreactive groups. The bromo substituent serves as an excellent handle for further functionalization, while the cyano group can participate in click chemistry reactions, making this compound a versatile scaffold for probe development.

Current research directions focus on exploring the compound's potential in targeted protein degradation strategies. Preliminary results suggest that derivatives of Ethyl 5-bromo-4-cyano-2-hydroxybenzoate can be effectively incorporated into proteolysis-targeting chimeras (PROTACs), with the bromo group serving as an attachment point for E3 ligase ligands.

In conclusion, Ethyl 5-bromo-4-cyano-2-hydroxybenzoate (1807206-62-7) represents a valuable chemical tool with diverse applications in drug discovery and chemical biology. Its unique combination of functional groups, synthetic versatility, and demonstrated biological relevance position it as an important compound for future research in medicinal chemistry and pharmaceutical development.